Cas no 3007-97-4 (ethyl 1-naphthoate)

• Product Name: ethyl 1-naphthoate
• CAS No: 3007-97-4
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD00016805
• CID: 84568
• PubChem ID: 76364
• Update Time: 2025-04-18

ethyl 1-naphthoate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-naphthoate
• 1-Naphthoic acid ethyl ester
• Ethyl1-naphthoate, (1-Naphthoicacidethylester)
• Ethyl alpha-naphthoate
• Ethyl α-naphthoate
• ethyl 1-naphthalenecarboxylate
• ETHYL A-NAPHTHOATE
• naphthalene-1-carboxylic acid ethyl ester
• RARECHEM AL BI 0090
• NSC 409986
• MFCD00016805
• AI3-06324
• 3007-97-4
• DTXSID70184144
• 1-Naphthoic acid, ethyl ester
• NS00028840
• Ethyl1-naphthoate
• NSC-409986
• NSC409986
• FT-0625749
• 1-Naphthalenecarboxylic acid, ethyl ester
• 2-[(3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-6-YL)CARBONYL]BENZENECARBOXYLICACID
• AS-57078
• Ethyl alpha-napthoate
• SCHEMBL277672
• CS-0318175
• ethyl naphthalene-1-carboxylate
• EINECS 221-120-1
• Ethyl .alpha.-naphthoate
• AKOS007930361
• G72770
• DB-047699

• MDL： MFCD00016805
• Inchi： 1S/C13H12O2/c1-2-15-13(14)12-9-5-7-10-6-3-4-8-11(10)12/h3-9H,2H2,1H3
• InChI Key： XCTLDQQOHIEUCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C2C=CC=CC2=1)=O
• BRN： 2047857

Computed Properties

• Exact Mass: 200.08400
• Monoisotopic Mass: 200.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1,11 g/cm3
• Melting Point: Not available
• Boiling Point: 308-310°C
• Flash Point: 308-310°C
• Refractive Index: 1.5930
• PSA: 26.30000
• LogP: 3.01650
• Solubility: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 1-naphthoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives